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((Benzyloxycarbonylamino)methyl)
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Cat. No.: B1373129 Get Quote

A Technical Guide to 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid: A Keystone

Reagent for Advanced Synthesis

An Introduction for the Advanced Practitioner
In the landscape of modern drug discovery and complex molecule synthesis, the strategic

incorporation of specific structural motifs is paramount. 4-
((Benzyloxycarbonylamino)methyl)phenylboronic acid, identified by CAS Number 914452-

61-2, has emerged as a highly valuable and versatile building block.[1][2][3][4] This reagent

uniquely combines the reactivity of an arylboronic acid—a cornerstone of palladium-catalyzed

cross-coupling reactions—with a latent primary amine, masked by the robust and selectively

cleavable benzyloxycarbonyl (Cbz) protecting group.

This guide, intended for researchers, medicinal chemists, and process development scientists,

provides an in-depth examination of the compound's properties, synthesis, and critical

applications. We will move beyond simple procedural outlines to explore the causality behind

experimental choices, ensuring a deeper understanding of how to leverage this reagent to its full

potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1373129?utm_src=pdf-interest
https://www.benchchem.com/product/b1373129?utm_src=pdf-body
https://www.benchchem.com/product/b1373129?utm_src=pdf-body
https://www.benchchem.com/product/b1373129?utm_src=pdf-body
https://bioorganics.biz/product_details.php?id=202718
https://www.scbt.com/p/4-benzyloxycarbonylamino-methyl-phenylboronic-acid-914452-61-2
https://www.globalchemmall.com/4-benzyloxycarbonylaminomethylphenylboronic-acid
https://www.cyclicpharma.com/en/product/914452-61-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties and Structural
Attributes
A thorough understanding of a reagent's properties is the foundation of its effective application.

The key characteristics of 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid are

summarized below.

Property Value Source(s)

CAS Number 914452-61-2 [1][2][3][4]

Molecular Formula C₁₅H₁₆BNO₄ [1][2][4]

Molecular Weight 285.11 g/mol [2][4][5]

Purity Typically ≥96-98% [1][4]

Appearance
White to off-white crystalline

powder
[6]

Storage

Store refrigerated (2-8 °C),

under an inert atmosphere.

The compound is hygroscopic

and air-sensitive.

[6][7][8]

Expert Insights on Handling and Stability:

Arylboronic acids are susceptible to dehydration, forming cyclic anhydride trimers known as

boroxines. This process can reduce the effective molarity of the active boronic acid in a reaction,

leading to diminished yields. For this reason, it is imperative to store the compound under dry,

inert conditions. While stable under recommended storage, prolonged exposure to air and

moisture will lead to degradation. For highly sensitive applications, it is best practice to use

freshly opened material or to dry it under vacuum before use.

Synthesis and Purification Strategy
While not commercially available from all suppliers, a reliable synthesis can be achieved

through a straightforward N-protection of a precursor.
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Plausible Synthetic Pathway:

The most logical synthetic route involves the protection of the primary amine of 4-

(aminomethyl)phenylboronic acid using benzyl chloroformate (Cbz-Cl).

Synthetic Route

4-(Aminomethyl)phenylboronic Acid
+ Benzyl Chloroformate (Cbz-Cl)

+ Base (e.g., Na₂CO₃)
+ Solvent (e.g., Dioxane/Water)

N-Protection 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid

Pd(0)L₂
(Active Catalyst)

Oxidative
Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

Reductive
Elimination

R¹-R²

R¹-X
(Aryl Halide)

R²-B(OH)₂
(Boronic Acid)

+ Base
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1. Reaction Setup
- Add reagents to Schlenk flask

- Seal and purge with Argon

2. Solvent Addition
- Add degassed solvent system

- Purge again with Argon

3. Reaction
- Heat to 80-100 °C

- Stir for 4-24h (monitor by TLC/LC-MS)

4. Aqueous Work-up
- Cool to RT

- Partition between water and organic solvent

5. Purification
- Dry organic layer

- Concentrate and purify by column chromatography

6. Analysis
- Characterize pure product (NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1373129?utm_src=pdf-body-img
https://www.benchchem.com/product/b1373129?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. BioOrganics [bioorganics.biz]

2. scbt.com [scbt.com]

3. globalchemmall.com [globalchemmall.com]

4. cyclicpharma.com [cyclicpharma.com]

5. 4-((Benzyloxycarbonylamino)methyl)phenylboronic acid [sigmaaldrich.com]

6. chemimpex.com [chemimpex.com]

7. fishersci.com [fishersci.com]

8. carlroth.com [carlroth.com]

To cite this document: BenchChem. [4-((Benzyloxycarbonylamino)methyl)phenylboronic acid
CAS number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373129#4-benzyloxycarbonylamino-methyl-
phenylboronic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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